Cas no 2055778-22-6 (4-Chloro-5-fluoro-2-methylphenylboronic acid)

• Product Name: 4-Chloro-5-fluoro-2-methylphenylboronic acid
• CAS No: 2055778-22-6
• MF: C₇H₇BClFO₂
• MW: 188.391684770584
• CID: 4634883
• Update Time: 2025-05-20

4-Chloro-5-fluoro-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-5-FLUORO-2-METHYLPHENYLBORONIC ACID
• (4-Chloro-5-fluoro-2-methylphenyl)boronic acid
• 4-Chloro-5-fluoro-2-methylphenylboronic acid

• Inchi： 1S/C7H7BClFO2/c1-4-2-6(9)7(10)3-5(4)8(11)12/h2-3,11-12H,1H3
• InChI Key： QEYSNUIQZFUGOZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(B(O)O)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Chloro-5-fluoro-2-methylphenylboronic acid

Exploring the Potential of 4-Chloro-5-Fluoro-2-Methylphenylboronic Acid in Modern Chemistry and Materials Science

4-Chloro-5-fluoro-2-methylphenylboronic acid, with its CAS number 2055778-22-6, has emerged as a significant compound in the field of organic synthesis and materials science. This compound, characterized by its unique combination of halogen substituents and a boronic acid group, has garnered attention due to its versatility in chemical reactions and its potential applications in drug discovery, material synthesis, and advanced chemical engineering.

The structure of 4-chloro-5-fluoro-2-methylphenylboronic acid is notable for its aromatic ring substituted with chlorine, fluorine, and methyl groups. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity. The boronic acid group, a key feature of this compound, is widely recognized for its ability to participate in Suzuki-Miyaura coupling reactions—a cornerstone in modern organic synthesis. This reactivity makes it an invaluable building block for constructing complex molecules with precision.

Recent advancements in the field have highlighted the importance of 4-chloro-5-fluoro-2-methylphenylboronic acid in the development of novel materials. Researchers have explored its use in creating advanced polymers and functional materials, leveraging its unique electronic properties. For instance, studies have demonstrated that this compound can be employed as a precursor for synthesizing highly conductive polymers, which hold promise for applications in flexible electronics and energy storage devices.

In addition to its role in materials science, 4-chloro-5-fluoro-2-methylphenylboronic acid has shown potential in medicinal chemistry. Its ability to undergo precise cross-coupling reactions allows for the construction of bioactive molecules with high efficiency. Recent research has focused on its application in drug discovery, particularly in the development of inhibitors for various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-chloro-5-fluoro-2-methylphenylboronic acid involves a series of carefully controlled reactions that ensure high purity and yield. Starting from readily available aromatic precursors, chemists employ a combination of electrophilic substitution and boronate esterification techniques to introduce the desired substituents. The optimization of these reaction conditions has been a focal point of recent studies, with researchers aiming to enhance both the efficiency and scalability of the synthesis process.

Moreover, the environmental impact of synthesizing 4-chloro-5-fluoro-2-methylphenylboronic acid has come under scrutiny as sustainability becomes a critical consideration in chemical manufacturing. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For example, catalytic methods utilizing renewable resources are being explored to replace traditional reagents, thereby aligning the production process with eco-friendly principles.

The application of 4-chloro-5-fluoro-2-methylphenylboronic acid extends beyond traditional organic synthesis into emerging areas such as nanotechnology and biotechnology. Its use as a precursor for synthesizing nanoparticles with tailored properties is an area gaining traction among scientists. These nanoparticles hold potential applications in drug delivery systems, where precise control over size and surface functionality is essential for targeting specific tissues or cells within the body.

In conclusion, 4-chloro-5-fluoro-2-methylphenylboronic acid stands at the intersection of cutting-edge research across multiple disciplines. Its unique chemical properties make it an indispensable tool for advancing both fundamental understanding and practical applications in chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly grow more prominent.